Cas no 944386-47-4 (D-4-Hydroxyphenyl-D4-alanine)
D-4-Hydroxyphenyl-D4-alanine structure
Product Name:D-4-Hydroxyphenyl-D4-alanine
CAS No:944386-47-4
MF:C9H11NO3
MW:185.21318936348
CID:1066179
PubChem ID:124202884
Update Time:2024-10-25
D-4-Hydroxyphenyl-D4-alanine Chemical and Physical Properties
Names and Identifiers
-
- D-4-Hydroxyphenyl-d4-alanine
- D97981
- D-Tyrosine-d4
- MS-22996
- HY-Y0444S1
- 944386-47-4
- CS-0437417
- D-Tyrosine-(phenyl-d4), 99 atom % D, 97% (CP)
- (2R)-2-amino-3-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)propanoic acid
- D-4-Hydroxyphenyl-D4-alanine
-
- Inchi: 1S/C9H11NO3/c1-6(9(12)13)10-7-2-4-8(11)5-3-7/h2-6,10-11H,1H3,(H,12,13)/t6-/m0/s1/i2D,3D,4D,5D
- InChI Key: FVRDKRIKSPRTLV-VZEWPEFQSA-N
- SMILES: OC([C@H](C)NC1C([2H])=C([2H])C(=C([2H])C=1[2H])O)=O
Computed Properties
- Exact Mass: 185.099000197 g/mol
- Monoisotopic Mass: 185.099000197 g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 185.21
- XLogP3: 1.5
- Topological Polar Surface Area: 69.6
D-4-Hydroxyphenyl-D4-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D966375-1mg |
D-4-Hydroxyphenyl-d4-alanine |
944386-47-4 | 1mg |
$ 75.00 | 2023-09-07 | ||
| TRC | D966375-2mg |
D-4-Hydroxyphenyl-d4-alanine |
944386-47-4 | 2mg |
$81.00 | 2023-05-18 | ||
| TRC | D966375-10mg |
D-4-Hydroxyphenyl-d4-alanine |
944386-47-4 | 10mg |
$ 475.00 | 2023-09-07 | ||
| Key Organics Ltd | MS-22996-10mg |
D-Tyrosine-d4 |
944386-47-4 | >97% | 10mg |
£568.82 | 2025-02-09 | |
| Key Organics Ltd | MS-22996-5mg |
D-Tyrosine-d4 |
944386-47-4 | >97% | 5mg |
£379.49 | 2025-02-09 | |
| TRC | D966375-5mg |
D-4-Hydroxyphenyl-d4-alanine |
944386-47-4 | 5mg |
$ 275.00 | 2023-09-07 | ||
| MedChemExpress | HY-Y0444S1-5mg |
D-Tyrosine-d |
944386-47-4 | ≥99.0% | 5mg |
¥1560 | 2025-04-16 | |
| MedChemExpress | HY-Y0444S1-10mg |
D-Tyrosine-d |
944386-47-4 | ≥99.0% | 10mg |
¥2500 | 2025-04-16 |
D-4-Hydroxyphenyl-D4-alanine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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